Cas no 161798-74-9 (3-{(3-methylphenyl)methylamino}propan-1-ol)

• Product Name: 3-{(3-methylphenyl)methylamino}propan-1-ol
• CAS No: 161798-74-9
• MF: C₁₁H₁₇NO
• MW: 179.258783102036
• CID: 2122811
• PubChem ID: 15229835
• Update Time: 2023-11-24

3-{(3-methylphenyl)methylamino}propan-1-ol Chemical and Physical Properties

Names and Identifiers

• 3-[[(3-methylphenyl)methyl]amino]-1-Propanol
• 3-{[(3-methylphenyl)methyl]amino}propan-1-ol
• 3-{(3-methylphenyl)methylamino}propan-1-ol

• Inchi： 1S/C11H17NO/c1-10-4-2-5-11(8-10)9-12-6-3-7-13/h2,4-5,8,12-13H,3,6-7,9H2,1H3
• InChI Key： KPDXNPAAZBPLOU-UHFFFAOYSA-N
• SMILES： OCCCNCC1C=CC=C(C)C=1

Computed Properties

• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 13
• Rotatable Bond Count: 5
• Complexity: 127
• Topological Polar Surface Area: 32.299

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Phenylmethylamines